FURA PE-3 POTASSIUM SALT
FURA PE-3 POTASSIUM SALT
Brand Name:
Vulcanchem
CAS No.:
172890-83-4
VCID:
VC0061208
InChI:
InChI=1S/C37H39N5O17.4K/c43-30(40-7-5-39(6-8-40)16-31(44)45)4-2-21-1-3-23(41(17-32(46)47)18-33(48)49)26(11-21)56-9-10-57-27-12-22-13-28(36-38-15-29(59-36)37(54)55)58-25(22)14-24(27)42(19-34(50)51)20-35(52)53;;;;/h1,3,11-15H,2,4-10,16-20H2,(H,44,45)(H,46,47)(H,48,49)(H,50,51)(H,52,53)(H,54,55);;;;
SMILES:
C1CN(CCN1CC(=O)O)C(=O)CCC2=CC(=C(C=C2)N(CC(=O)O)CC(=O)O)OCCOC3=C(C=C4C(=C3)C=C(O4)C5=NC=C(O5)C(=O)O)N(CC(=O)O)CC(=O)O.[K].[K].[K].[K]
Molecular Formula:
C37H39K4N5O17
Molecular Weight:
982.13
FURA PE-3 POTASSIUM SALT
CAS No.: 172890-83-4
Main Products
VCID: VC0061208
Molecular Formula: C37H39K4N5O17
Molecular Weight: 982.13
CAS No. | 172890-83-4 |
---|---|
Product Name | FURA PE-3 POTASSIUM SALT |
Molecular Formula | C37H39K4N5O17 |
Molecular Weight | 982.13 |
IUPAC Name | 2-[6-[bis(carboxymethyl)amino]-5-[2-[2-[bis(carboxymethyl)amino]-5-[3-[4-(carboxymethyl)piperazin-1-yl]-3-oxopropyl]phenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylic acid;potassium |
Standard InChI | InChI=1S/C37H39N5O17.4K/c43-30(40-7-5-39(6-8-40)16-31(44)45)4-2-21-1-3-23(41(17-32(46)47)18-33(48)49)26(11-21)56-9-10-57-27-12-22-13-28(36-38-15-29(59-36)37(54)55)58-25(22)14-24(27)42(19-34(50)51)20-35(52)53;;;;/h1,3,11-15H,2,4-10,16-20H2,(H,44,45)(H,46,47)(H,48,49)(H,50,51)(H,52,53)(H,54,55);;;; |
Standard InChIKey | INBYKMUUHJTRFC-UHFFFAOYSA-N |
SMILES | C1CN(CCN1CC(=O)O)C(=O)CCC2=CC(=C(C=C2)N(CC(=O)O)CC(=O)O)OCCOC3=C(C=C4C(=C3)C=C(O4)C5=NC=C(O5)C(=O)O)N(CC(=O)O)CC(=O)O.[K].[K].[K].[K] |
Last Modified | Aug 20 2021 |
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